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Compound of Interest

Compound Name: Amodiaquine-d10

Cat. No.: B563043

Amodiaquine-d10: A Technical Guide for
Researchers

For researchers, scientists, and drug development professionals, this in-depth guide provides a
comprehensive overview of the commercial availability of Amodiaquine-d10, its applications in
experimental settings, and detailed protocols for its use.

Amodiaquine-d10, the deuterated analog of the antimalarial drug Amodiaquine, serves as a
critical internal standard for bioanalytical studies. Its use in techniques such as liquid
chromatography-mass spectrometry (LC-MS/MS) allows for precise and accurate quantification
of Amodiaquine in biological matrices, which is essential for pharmacokinetic and metabolic
research.

Commercial Suppliers and Availability

Amodiaquine-d10 is available from several commercial suppliers, catering to the needs of the
research community. The following table summarizes the key quantitative data from various
suppliers to facilitate easy comparison. Please note that pricing is subject to change and may
require a direct quote from the supplier.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b563043?utm_src=pdf-interest
https://www.benchchem.com/product/b563043?utm_src=pdf-body
https://www.benchchem.com/product/b563043?utm_src=pdf-body
https://www.benchchem.com/product/b563043?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

) Catalog ] Available CAS Molecular
Supplier Purity .
Number Quantities Number Formula
Santa Cruz Information
) ) Contact for 1189449-70- C20H12D10Cl
Biotechnolog sc-217635 not readily o
) availability 4 N3O
y available
=299%
Cayman 1189449-70- C20H12D10Cl
) 28525 deuterated 1mg
Chemical 4 NsO
forms (di-dio)
Information
LGC TRC- _ 1189449-70- C20H12D10Cl
not readily 1 mg, 10 mg
Standards A634202 ] NsO
available
) Information )
Simson ) Inquire for 1189449-70- C20H12D10Cl
A240007 not readily )
Pharma ) details 4 N3O
available
Information
MedChemEx ) 1 mg, 5 mg, 1189449-70- C20H12D10Cl
HY-B1322AS  not readily
press ) 10 mg 4 NsO
available
) ) High-quality )
Aquigen Bio Inquire for 1189449-70- C20H12D10Cl
) AQ-A0051D1  reference )
Sciences details 4 NsO
standard
Alfa ACM1189449 Inquire for 1189449-70- C20H12D10Cl
_ >97.0% ,
Chemistry 704 details 4 NsO

Experimental Protocols: Quantification of
Amodiaquine in Biological Samples using LC-
MS/MS

The following protocol is a synthesized methodology based on established research for the
guantification of Amodiaquine in plasma or dried blood spots (DBS) using Amodiaquine-d10
as an internal standard.[1]
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Preparation of Stock and Working Solutions

e Stock Solutions (1 mg/mL):

o Accurately weigh and dissolve Amodiaquine and Amodiaquine-d10 in a 50:50 (v/v)
mixture of acetonitrile and water containing 1% formic acid.

o Store stock solutions at -80°C.
e Working Solutions:

o Prepare serial dilutions of the Amodiaquine stock solution in 50:50 (v/v) acetonitrile/water
to create calibration standards and quality control (QC) samples.

o Prepare a working solution of Amodiaquine-d10 (internal standard, IS) at an appropriate
concentration in the same diluent.

Sample Preparation (Plasma or Dried Blood Spots)

e Plasma:

[¢]

To 100 pL of plasma sample (calibration standard, QC, or unknown), add a fixed volume of
the Amodiaquine-d10 working solution.

[¢]

Perform protein precipitation by adding a suitable volume of acetonitrile.

[e]

Vortex and centrifuge to pellet the precipitated proteins.

o

Transfer the supernatant for LC-MS/MS analysis.

e Dried Blood Spots (DBS):

Punch out a 3-5 mm disc from the DBS card.

[¢]

[¢]

Place the disc in a well of a 96-well plate.

o

Add the Amodiaquine-d10 working solution.

o

Add an extraction solvent (e.g., 0.5% formic acid in water:acetonitrile (50:50, v/v)).[1]
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o Agitate and then centrifuge the plate.

o Transfer the supernatant for analysis.

LC-MS/MS Instrumentation and Conditions
¢ Liquid Chromatography (LC):

[¢]

Column: A reverse-phase C18 or similar column (e.g., Zorbax SB-CN, 50 mm x 4.6 mm,
3.5 um).

[¢]

Mobile Phase: A gradient of two solvents, typically:
= Solvent A: Water with 0.1% formic acid.
= Solvent B: Acetonitrile with 0.1% formic acid.

Flow Rate: 0.5 - 1.0 mL/min.

o

[¢]

Injection Volume: 5 - 20 pL.

e Mass Spectrometry (MS/MS):
o lonization Mode: Electrospray lonization (ESI) in positive mode.
o Scan Type: Multiple Reaction Monitoring (MRM).
o MRM Transitions:

= Amodiaquine: Monitor the transition from the parent ion to a specific product ion (e.g.,
m/z 356.2 — 283.1).

» Amodiaquine-d10: Monitor the transition from the deuterated parent ion to the same
product ion (e.g., m/z 366.2 — 283.1).

Data Analysis

o Construct a calibration curve by plotting the peak area ratio of Amodiaquine to
Amodiaquine-d10 against the concentration of the calibration standards.
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» Determine the concentration of Amodiaquine in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Visualizations
Experimental Workflow for Amodiaquine Quantification

The following diagram illustrates the typical workflow for quantifying Amodiaquine in biological
samples using Amodiaquine-d10 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Commercial suppliers and availability of Amodiaquine-
d10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563043#commercial-suppliers-and-availability-of-
amodiaquine-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b563043?utm_src=pdf-custom-synthesis
https://www.biomall.in/brand/toronto-research-chemicals
https://www.benchchem.com/product/b563043#commercial-suppliers-and-availability-of-amodiaquine-d10
https://www.benchchem.com/product/b563043#commercial-suppliers-and-availability-of-amodiaquine-d10
https://www.benchchem.com/product/b563043#commercial-suppliers-and-availability-of-amodiaquine-d10
https://www.benchchem.com/product/b563043#commercial-suppliers-and-availability-of-amodiaquine-d10
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b563043?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

